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Compound of Interest

Compound Name: Inosine-13C3

Cat. No.: B12384670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Inosine-
13C3. As a stable isotope-labeled compound, its primary chemical and toxicological properties

are considered analogous to its unlabeled counterpart, Inosine. The following information is

based on available data for Inosine and established best practices for laboratory chemical

safety.

Hazard Identification and Classification
Inosine-13C3, like Inosine, is not classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2][3]

However, it should be handled with the standard care afforded to all chemical reagents in a

laboratory setting. The material should be considered potentially hazardous until

comprehensive toxicological data becomes available.[3]

Primary Routes of Exposure:

Ingestion

Inhalation (of dust)

Skin contact

Eye contact
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Toxicological Data (for non-labeled Inosine)

Endpoint Value Species Source

Acute Oral Toxicity

(LD50)
>10,000 mg/kg Rat ECHA[1]

The high LD50 value suggests a low level of acute toxicity. However, data on other toxicological

endpoints such as skin/eye irritation, carcinogenicity, and reproductive toxicity are largely

unavailable. Therefore, minimizing exposure is a prudent measure.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to ensure the safety of

laboratory personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE when handling Inosine-13C3,

particularly in its solid, powdered form.

Protection Type Recommended Equipment Standard

Eye Protection
Safety glasses with side

shields or goggles

EN 166 (EU) or OSHA 29 CFR

1910.133

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
EN 374

Skin and Body Laboratory coat N/A

Respiratory
Particulate filter respirator (if

dust is generated)
EN 143 or NIOSH approved

Hygiene and Handling Practices
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.
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Avoid Inhalation: Do not breathe dust. Handle in a well-ventilated area or in a chemical fume

hood if there is a risk of aerosol or dust formation.

General Hygiene: Wash hands thoroughly after handling, and before eating, drinking, or

smoking. Remove contaminated clothing promptly.

Food and Drink: Do not store or consume food and beverages in areas where chemicals are

handled.

Pipetting: Do not use mouth suction for pipetting.

Storage Conditions
Container: Keep the container tightly closed.

Environment: Store in a dry, cool, and well-ventilated place. Some suppliers recommend

long-term storage at -20°C.

Incompatibilities: Store away from strong oxidizing agents.

Experimental Workflows and Safety Procedures
The following diagrams illustrate standardized workflows for handling chemical compounds like

Inosine-13C3 and selecting the appropriate PPE.
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Preparation Phase

Handling Phase

Post-Experiment Phase

Review Safety Data Sheet (SDS)
(Using Inosine SDS as reference)

Assess Risks for the Planned Procedure

Select and Inspect
Personal Protective Equipment (PPE)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh and Prepare Solutions

Perform Experiment

Decontaminate Work Area and Equipment

Dispose of Waste in Labeled Containers

Remove PPE and Wash Hands

Click to download full resolution via product page

Safe Handling Workflow for Inosine-13C3.
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Handling Inosine-13C3?

Required PPE:
- Lab Coat

- Nitrile Gloves

Is the compound a solid/powder?

Potential for dust generation?

Yes

Working with solutions?
Potential for splash?

No

No
Add:

Particulate Respirator

Yes

Add:
Safety Goggles/Glasses

Yes

Proceed with Experiment

No

Click to download full resolution via product page

PPE Selection Decision Tree.
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Emergency and First Aid Procedures
In the event of an exposure or spill, follow these guidelines.

First Aid Measures
Exposure Route First Aid Action

Inhalation
Move the person to fresh air. If symptoms

persist, seek medical advice.

Skin Contact
Remove contaminated clothing. Wash the

affected area with plenty of soap and water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a doctor or Poison Control Center

if you feel unwell.

Spill Response
Containment: For spills of solid material, prevent the formation of dust.

Clean-up: Carefully sweep up the spilled material and place it in a suitable, labeled container

for disposal.

Ventilation: Ensure the area is well-ventilated.

PPE: Wear appropriate personal protective equipment during clean-up.

Disposal Considerations
Dispose of waste Inosine-13C3 and contaminated materials in accordance with local, state,

and federal regulations. Do not empty into drains. Consult with your institution's environmental

health and safety (EHS) department for specific guidance.
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Conclusion
While Inosine-13C3 is not classified as a hazardous material, prudent laboratory practices are

essential for safe handling. By following the guidelines outlined in this document, researchers

can minimize their risk of exposure and ensure a safe laboratory environment. Always refer to

your institution's specific safety protocols and consult with your EHS department for any

questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

